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Cetyl palmitate Cetyl palmitate Palmityl palmitate is a palmitate ester resulting from the formal condensation of palmitic acid with palmityl alcohol. It is used as a thickener and emollient in cosmetics. It has a role as a metabolite. It is functionally related to a hexadecan-1-ol.
Cetyl palmitate is a natural product found in Triticum aestivum, Psidium guajava, and Lobophytum with data available.
Brand Name: Vulcanchem
CAS No.: 540-10-3
VCID: VC21203172
InChI: InChI=1S/C32H64O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-34-32(33)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-31H2,1-2H3
SMILES: CCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCCCCC
Molecular Formula: C32H64O2
Molecular Weight: 480.8 g/mol

Cetyl palmitate

CAS No.: 540-10-3

Cat. No.: VC21203172

Molecular Formula: C32H64O2

Molecular Weight: 480.8 g/mol

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Cetyl palmitate - 540-10-3

Specification

Description Palmityl palmitate is a palmitate ester resulting from the formal condensation of palmitic acid with palmityl alcohol. It is used as a thickener and emollient in cosmetics. It has a role as a metabolite. It is functionally related to a hexadecan-1-ol.
Cetyl palmitate is a natural product found in Triticum aestivum, Psidium guajava, and Lobophytum with data available.
CAS No. 540-10-3
Molecular Formula C32H64O2
Molecular Weight 480.8 g/mol
IUPAC Name hexadecyl hexadecanoate
Standard InChI InChI=1S/C32H64O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-34-32(33)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-31H2,1-2H3
Standard InChI Key PXDJXZJSCPSGGI-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCCCCC
Canonical SMILES CCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCCCCC
Melting Point 54.0 °C

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